Cas no 2228190-94-9 (2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine
• CAS No: 2228190-94-9
• MF: C₁₄H₁₈F₃N
• MW: 257.294634342194
• CID: 5938972
• PubChem ID: 165666660
• Update Time: 2025-06-08

2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine
• EN300-1957248
• 2,2-dimethyl-3-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropan-1-amine
• 2228190-94-9

• Inchi： 1S/C14H18F3N/c1-8(11-12(18)13(11,2)3)9-4-6-10(7-5-9)14(15,16)17/h4-8,11-12H,18H2,1-3H3
• InChI Key： MMKPPRKMDYYFRP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)C1C(C1(C)C)N)(F)F

Computed Properties

• Exact Mass: 257.13913406g/mol
• Monoisotopic Mass: 257.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine

Introduction to 2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine (CAS No. 2228190-94-9)

2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine, with the CAS number 2228190-94-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, a trifluoromethyl group, and an amine functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The trifluoromethyl group is a common moiety in pharmaceuticals due to its ability to enhance the lipophilicity and metabolic stability of molecules. This feature is particularly important in drug design, as it can improve the bioavailability and pharmacokinetic properties of compounds. The cyclopropane ring, on the other hand, introduces rigidity into the molecular structure, which can influence receptor binding and selectivity. The amine functional group is crucial for various biological interactions, including hydrogen bonding and electrostatic interactions with target proteins.

Recent studies have explored the potential of 2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine in various therapeutic areas. One notable area of research is its activity as a modulator of neurotransmitter systems. Specifically, this compound has shown promising results in modulating serotonin and dopamine receptors, which are key targets in the treatment of neurological disorders such as depression and Parkinson's disease.

In a study published in the *Journal of Medicinal Chemistry*, researchers investigated the binding affinity and selectivity of 2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine for serotonin receptors. The results indicated that this compound exhibits high affinity for the 5-HT_1A receptor subtype, suggesting its potential as a novel therapeutic agent for mood disorders. Additionally, preliminary clinical trials have shown that this compound has a favorable safety profile and good tolerability in human subjects.

Another area of interest is the role of 2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine in pain management. Pain is a complex condition that involves multiple signaling pathways and receptors. Research has demonstrated that this compound can effectively inhibit nociceptive pathways by interacting with specific pain receptors. This property makes it a promising candidate for the development of new analgesic drugs.

The synthesis of 2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of a trifluoromethylated aryl bromide with an appropriate cyclopropane derivative followed by reductive amination to introduce the amine group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to optimize this process.

In addition to its therapeutic potential, 2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine has also been studied for its use as a tool compound in chemical biology research. Tool compounds are essential for understanding the function of specific proteins and pathways in biological systems. By using this compound in cell-based assays and animal models, researchers can gain insights into the mechanisms underlying various diseases and develop more effective therapeutic strategies.

The future prospects for 2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine are promising. Ongoing research aims to further elucidate its pharmacological properties and optimize its structure for improved efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are driving advancements in this field, with the ultimate goal of bringing new treatments to patients in need.

In conclusion, 2,2-dimethyl-3-{1-4-(trifluoromethyl)phenylethyl}cyclopropan-1-amine (CAS No. 2228190-94-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an important role in addressing unmet medical needs and improving patient outcomes.